
using (2S)-4-hydroxypyrrolidine-2-carboxylic
acid as a chiral building block

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(2S)-4-hydroxypyrrolidine-2-

carboxylic acid

Cat. No.: B1607316 Get Quote

An Application Guide to (2S)-4-Hydroxypyrrolidine-2-Carboxylic Acid: A Chiral Cornerstone

for Synthesis

Introduction: The Strategic Value of a Natural
Building Block
(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid, commonly known as trans-4-hydroxy-L-proline

(Hyp), is a non-proteinogenic amino acid most famously recognized as a major component of

collagen, where it comprises up to 13.5% of the protein's structure.[1] Its natural abundance,

derived from the post-translational hydroxylation of proline residues, makes it an inexpensive

and readily available chiral starting material.[1][2] For the synthetic chemist, hydroxyproline is

not merely a modified amino acid but a powerful chiral building block. Its rigid pyrrolidine ring,

endowed with three stereocenters (C2, C4, and upon N-derivatization, the nitrogen itself),

offers a conformationally constrained scaffold. The true synthetic versatility of Hyp, however,

lies in the strategic placement of its functional groups: a secondary amine, a carboxylic acid,

and a secondary alcohol. The C4-hydroxyl group, in particular, serves as a versatile handle for

a vast array of chemical transformations, enabling chemists to access a diverse library of

complex chiral molecules, from novel amino acids and peptide mimetics to potent

pharmaceuticals like carbapenem antibiotics and neuroexcitatory kainoid analogues.[3][4]

This guide provides an in-depth exploration of the key synthetic strategies and protocols that

leverage the unique stereochemical and functional attributes of (2S,4R)-4-hydroxy-L-proline,
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empowering researchers in medicinal chemistry and drug development to harness its full

potential.

Physicochemical Properties & Handling
A clear understanding of the fundamental properties of the starting material is paramount for

successful and safe experimentation.

Property Value

IUPAC Name
(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic

acid[1]

Common Names
L-Hydroxyproline, trans-4-Hydroxy-L-proline,

Hyp

CAS Number 51-35-4[1]

Molecular Formula C₅H₉NO₃[1]

Molar Mass 131.13 g·mol⁻¹[1]

Appearance White to off-white crystalline powder[5]

Solubility Soluble in water (approx. 100 mg/mL)[4]

Storage Store at room temperature, keep dry.

Core Synthetic Strategy: Protection and Activation
The synthetic utility of hydroxyproline is unlocked through a logical sequence of protecting

group manipulations and functional group transformations. The secondary amine and

carboxylic acid must typically be masked to allow for selective chemistry at the C4-hydroxyl

group.
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Initial Protection

C4-Hydroxyl Manipulation

Diversification

Final Deprotection

(2S,4R)-4-Hydroxy-L-proline

N-Protected, O-Protected
Hydroxyproline Ester

 e.g., Boc₂O, BnBr

Activated Intermediate
(e.g., Mesylate, Tosylate)

 MsCl, TEA

4-Oxoproline
Derivative

 Swern or
Dess-Martin

Oxidation

cis-4-Substituted
Proline Derivative

 Nucleophile
(e.g., NaN₃, RSH)

Further C4-Modified
Product

 e.g., Grignard,
Reductive Amination

Target Molecule

 H₂, Pd/C or TFA  H₂, Pd/C or TFA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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